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Compound of Interest

Compound Name: N,N-Diethylbenzamide

Cat. No.: B1679248

An In-depth Technical Guide to the Physical Properties of N,N-Diethylbenzamide

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical properties of N,N-Diethylbenzamide is crucial for its application and
formulation. This guide provides a detailed overview of its melting point, boiling point, and
density, including methodologies for their determination.

Core Physical Properties

N,N-Diethylbenzamide is a substituted amide that exists as a low melting solid or a colorless
to pale yellow liquid at room temperature.[1] Its physical state is dependent on the ambient
temperature, given its melting point is near room temperature.

Data Presentation

The physical properties of N,N-Diethylbenzamide have been reported with some variability
across different sources. The following table summarizes the available quantitative data.
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Physical Property Value Conditions Source(s)
Melting Point 28-32°C Not specified [2][3]
38-40°C Not specified [11[415]

Boiling Point 146 - 150 °C at 15 mmHg [1112][41[5]
280 °C at 760 mmHg (lit.) [3]

Density 0.997 g/cm3 Not specified [1][4]
1.029 g/cm3 Rough estimate [5]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of N,N-
Diethylbenzamide are not extensively published in peer-reviewed literature, as these are
standard characterization methods. However, this section outlines the general, well-established
methodologies that are used for determining the melting point, boiling point, and density of
such organic compounds.

Melting Point Determination

The melting point of a substance is the temperature at which it changes state from solid to
liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range. The
capillary method is a common and reliable technique for determining the melting point of a solid
organic compound like N,N-Diethylbenzamide.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Sample of N,N-Diethylbenzamide

Procedure:
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o Sample Preparation: A small amount of finely powdered, dry N,N-Diethylbenzamide is
introduced into the open end of a capillary tube. The tube is then gently tapped to pack the
sample into the sealed end, to a height of about 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer bulb to ensure accurate temperature reading.

o Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range.

e Reporting: The melting point is reported as a range of these two temperatures. A narrow
melting range is indicative of a pure compound.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid and the liquid changes into a vapor. Since N,N-Diethylbenzamide has a
relatively high boiling point at atmospheric pressure, it is often determined at a reduced
pressure (vacuum distillation) to prevent decomposition.

Apparatus:

Distillation apparatus (round-bottom flask, distillation head with thermometer, condenser,
receiving flask)

Heating mantle

Vacuum source and manometer

Boiling chips

Sample of N,N-Diethylbenzamide

Procedure:
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Apparatus Setup: The N,N-Diethylbenzamide sample is placed in the round-bottom flask
with a few boiling chips. The distillation apparatus is assembled, ensuring all joints are
properly sealed.

Reduced Pressure: The system is connected to a vacuum pump, and the pressure is
lowered to the desired value, which is monitored by a manometer.

Heating: The sample is heated gently using a heating mantle.

Observation: As the liquid begins to boil, a ring of condensing vapor will rise through the
distillation head. The temperature is recorded when the vapor temperature stabilizes at the
thermometer bulb. This stable temperature is the boiling point at the recorded pressure.

Reporting: The boiling point is reported along with the pressure at which it was measured
(e.g., 146-150 °C at 15 mmHg).

Density Determination

Density is the mass of a substance per unit volume. For a liquid or low-melting solid like N,N-

Diethylbenzamide, a pycnometer or a digital density meter can be used for accurate

measurement.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance
Thermostatic bath

Sample of N,N-Diethylbenzamide

Procedure:

Calibration: The empty, clean, and dry pycnometer is weighed. It is then filled with a
reference liquid of known density (e.g., deionized water) and weighed again at a specific
temperature maintained by a thermostatic bath.
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o Sample Measurement: The pycnometer is emptied, dried, and then filled with N,N-
Diethylbenzamide. It is brought to the same temperature as the reference liquid and
weighed.

« Calculation: The density of N,N-Diethylbenzamide is calculated using the following formula:
Density of sample = (Mass of sample / Mass of reference liquid) x Density of reference liquid

Logical Workflow Visualization

The following diagram illustrates the logical workflow for the characterization of the physical
properties of a chemical compound like N,N-Diethylbenzamide.

Physical Property Characterization Workflow
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Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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